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Compound of Interest

Compound Name: XST-14

Cat. No.: B8146248 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

XST-14 is a potent, competitive, and highly selective inhibitor of Unc-51 like autophagy

activating kinase 1 (ULK1), with an IC50 value of 26.6 nM.[1][2][3] By inhibiting ULK1, XST-14
disrupts the initiation of the autophagy pathway, leading to the induction of apoptosis in cancer

cells.[1][2] These characteristics make it a valuable tool for research in oncology, particularly in

the study of hepatocellular carcinoma (HCC).[1] Proper preparation of XST-14 stock solutions

is critical for obtaining accurate and reproducible experimental results. This document provides

detailed protocols for the preparation, storage, and handling of XST-14 for both in vitro and in

vivo research applications.

Data Presentation: Physicochemical Properties and
Solubility
A summary of the key quantitative data for XST-14 is presented in the table below for easy

reference.
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Property Value Source

Molecular Weight 291.34 g/mol [1][3]

Formula C₁₆H₂₁NO₄ [1][4]

CAS Number 2607143-50-8 [1][3]

Purity ≥98% [4]

Appearance Solid [4]

Solubility (DMSO)

250 mg/mL (858.10 mM)

(ultrasonic assistance may be

required)

[1][3]

Solubility (Ethanol) ≥10 mg/mL [4]

Storage Temperature (Solid) -20°C [1][4]

Storage Temperature (Stock

Solution)

-20°C (for up to 1 month) or

-80°C (for up to 6 months)
[5]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration XST-14
Stock Solution for In Vitro Use
This protocol describes the preparation of a 10 mM XST-14 stock solution in DMSO.

Materials:

XST-14 solid powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath
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Calibrated micropipettes and sterile tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of

XST-14 needed using the following formula: Mass (mg) = Molarity (mol/L) * Volume (L) *

Molecular Weight ( g/mol ) * 1000 (mg/g) Mass (mg) = 0.010 mol/L * 0.001 L * 291.34 g/mol *

1000 mg/g = 2.91 mg

Weighing: Carefully weigh out 2.91 mg of XST-14 powder and transfer it to a sterile

microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous, cell culture grade DMSO to the tube containing the

XST-14 powder.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the solid does not fully dissolve, place the tube in an ultrasonic water bath for 5-10

minutes.[1][3] Gentle warming to 37°C can also aid in dissolution.[5]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles.[5]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[5]

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays
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This protocol describes the dilution of the high-concentration stock solution to final working

concentrations for cell culture experiments. Typical working concentrations for XST-14 in cell-

based assays range from 5 µM to 80 µM.[1]

Materials:

10 mM XST-14 stock solution in DMSO

Appropriate sterile cell culture medium

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM XST-14 stock solution at room temperature.

Serial Dilution (Example for a 10 µM final concentration):

To prepare a 10 µM working solution in 1 mL of cell culture medium, you will need to

perform a 1:1000 dilution.

Add 1 µL of the 10 mM stock solution to 999 µL of pre-warmed cell culture medium.

Gently mix by pipetting up and down or by inverting the tube.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as was used for the XST-14 working solution (e.g., 1 µL of DMSO in 999 µL

of medium).

Application to Cells: Immediately add the prepared working solutions (and vehicle control) to

your cell cultures.
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Caption: Mechanism of action of XST-14 in inhibiting autophagy and promoting apoptosis.

Experimental Workflow Diagram
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Start: Obtain XST-14 Powder

1. Weigh XST-14 Powder

2. Dissolve in DMSO

3. Vortex & Ultrasonicate (if needed)

4. Aliquot into Single-Use Vials

5. Store at -20°C or -80°C

End: Ready for Dilution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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